Cas no 150075-19-7 (1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-)
150075-19-7 structure
Product Name:1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
CAS No:150075-19-7
MF:C13H20O3
MW:224.296104431152
CID:1321694
Update Time:2024-08-18
1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
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- Inchi: 1S/C13H20O3/c1-9-7-11(16-3)8-10(2)13(9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
- InChI Key: UPOPGQOGOLTVJU-UHFFFAOYSA-N
- SMILES: C(C1=C(C)C=C(OC)C=C1C)(O)CCCO
Computed Properties
- Exact Mass: 224.1413
Experimental Properties
- Density: 1.080±0.06 g/cm3(Predicted)
- Boiling Point: 391.6±42.0 °C(Predicted)
- PSA: 49.69
- pka: 14.30±0.20(Predicted)
1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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